Cas no 71418-45-6 (Bromotrimethylammoniumbimane Bromide)

• Product Name: Bromotrimethylammoniumbimane Bromide
• CAS No: 71418-45-6
• MF: C₁₃H₁₉Br₂N₃O₂
• MW: 409.116861581802
• CID: 568589
• PubChem ID: 57652269
• Update Time: 2025-11-02

Bromotrimethylammoniumbimane Bromide Chemical and Physical Properties

Names and Identifiers

• 1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-, bromide (1:1)
• Bromotrimethylammoniumbimane Bromide
• [7-(bromomethyl)-2,6-dimethyl-3,5-dioxopyrazolo[1,2-a]pyrazol-1-yl]methyl-trimethylazanium,bromide
• 1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-...
• qBBr [Monobromotrimethylammoniobimane bromide]
• (Trimethylammonio)monobromobimane
• 5-(Bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazole-3-methanaminium bromide
• Brombimane q
• Thiolye MQ
• qBBr
• Bromobimane q
• Thiolyte MQ
• (7-Bromomethyl-2,6-dimethyl-3,5-dioxo-3H,5H-pyrazolo[1,2-a!pyrazol-1-ylmethyl)-trimethyl-ammonium, bromide
• Monobromotrimethylammoniobimane bromide
• Monobromotrimethylammoniobimane, bromide
• AKOS030254629
• 71418-45-6
• Monobromo(trimethylammonio)bimane bromide, suitable for fluorescence, >=90.0% (HPLC)
• Monobromo(trimethylammonio)bimane bromide
• Bromotrimethylammoniumbimame bromide
• FT-0628975
• [7-(bromomethyl)-2,6-dimethyl-3,5-dioxo-pyrazolo[1,2-a]pyrazol-1-yl]methyl-trimethyl-ammonium
• MFCD00036953
• [7-(bromomethyl)-2,6-dimethyl-3,5-dioxopyrazolo[1,2-a]pyrazol-1-yl]methyl-trimethylazanium;bromide
• 1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-,bromide(1:1)
• 1-(5-(Bromomethyl)-2,6-dimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)-N,N,N-trimethylmethanaminium bromide
• DTXSID70332981
• FCRPMMVPBVOKQS-UHFFFAOYSA-M
• DB-015405

• MDL： MFCD00036953
• Inchi： 1S/C13H19BrN3O2.BrH/c1-8-10(6-14)15-11(7-17(3,4)5)9(2)13(19)16(15)12(8)18;/h6-7H2,1-5H3;1H/q+1;/p-1
• InChI Key： FCRPMMVPBVOKQS-UHFFFAOYSA-M
• SMILES： BrCC1=C(C)C(N2C(C(C)=C(C[N+](C)(C)C)N21)=O)=O.[Br-]

Computed Properties

• Exact Mass: 406.98400
• Monoisotopic Mass: 406.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Melting Point: 222-228°C (dec.)
• Solubility: DMSO: 5 mg/mL
• Stability/Shelf Life: Moisture, Light Sensitive - Desiccate and protect from light
• PSA: 42.96000
• LogP: -2.08110

Bromotrimethylammoniumbimane Bromide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrazoles

Additional information on Bromotrimethylammoniumbimane Bromide

Bromotrimethylammoniumbimane Bromide and Its Applications in Modern Chemical Biology: A Comprehensive Overview

Bromotrimethylammoniumbimane Bromide (CAS No. 71418-45-6) is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its brominated trimethylammonium group and bimane moiety, serves as a versatile tool in various biochemical and biophysical studies. The bimane group, a fused biphenyl system with an additional nitrogen atom, is particularly noted for its fluorescence properties, making it an invaluable probe in molecular imaging and detection techniques.

The Bromotrimethylammoniumbimane Bromide molecule exhibits remarkable stability and compatibility with biological systems, which has led to its widespread application in drug development and diagnostics. Its ability to undergo selective binding with specific biomolecules has opened new avenues in the study of protein-ligand interactions and cellular processes. Recent advancements in the field have demonstrated its utility in developing novel contrast agents for magnetic resonance imaging (MRI), where its fluorescence properties enhance the visibility of targeted tissues.

In the realm of drug discovery, Bromotrimethylammoniumbimane Bromide has been employed as a scaffold for designing small-molecule inhibitors. The bromine substituents provide a handle for further chemical modifications, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes implicated in cancer and inflammatory diseases. The bimane moiety, on the other hand, contributes to the molecule's ability to interact with biological targets in a highly specific manner, thereby minimizing off-target effects.

The compound's fluorescence characteristics have also been leveraged in the development of biosensors and real-time monitoring systems. By coupling Bromotrimethylammoniumbimane Bromide with appropriate recognition elements, researchers have created sensors capable of detecting various analytes with high sensitivity and selectivity. These sensors find applications in environmental monitoring, food safety analysis, and clinical diagnostics. For example, a recent study demonstrated the use of this compound in detecting trace amounts of heavy metals in aqueous solutions, showcasing its potential as an environmental pollutant monitor.

Moreover, the structural versatility of Bromotrimethylammoniumbimane Bromide has enabled its incorporation into advanced materials such as polymers and nanoparticles. These materials exhibit enhanced functional properties when doped with this compound, leading to innovations in areas such as optoelectronics and smart materials. The ability to tune the fluorescence properties of these materials through chemical modifications has opened new possibilities for developing next-generation display technologies and energy-efficient lighting solutions.

The synthesis of Bromotrimethylammoniumbimane Bromide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible to researchers. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of the bimane core, while protecting group strategies have facilitated the introduction of functional groups without compromising the compound's integrity. These advancements have not only streamlined the synthesis process but also expanded the scope of possible applications.

In conclusion, Bromotrimethylammoniumbimane Bromide (CAS No. 71418-45-6) is a multifaceted compound with significant implications in chemical biology and beyond. Its unique combination of structural features and functional properties makes it an indispensable tool in drug development, diagnostics, environmental monitoring, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple scientific disciplines.